5-amino-1-(5-bromo-2-methoxybenzyl)-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(5-bromo-2-methoxyphenyl)methyl]-N-(4-bromo-3-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H17Br2N5O2/c1-10-7-13(4-5-14(10)20)22-18(26)16-17(21)25(24-23-16)9-11-8-12(19)3-6-15(11)27-2/h3-8H,9,21H2,1-2H3,(H,22,26)
• InChI Key: ZSYZKERKZRUHAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=C(N(N=N2)CC3=C(C=CC(=C3)Br)OC)N)Br
• Molecular Formula: C18H17Br2N5O2
• Molecular Weight: 495.2 g/mol

Description

5-amino-1-(5-bromo-2-methoxybenzyl)-N-(4-bromo-3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H17Br2N5O2 and its molecular weight is 495.175. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

This compound belongs to a class of 1,2,4-triazole derivatives that have been synthesized and evaluated for their antimicrobial activities. Similar compounds have shown good to moderate activities against various microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Anticancer Evaluation

Derivatives of 1,2,4-triazole, related to the compound , have been synthesized and screened for anticancer activity. These compounds exhibited activity against a panel of 60 cell lines derived from nine cancer types, showing promise for further development into anticancer therapeutics (Bekircan et al., 2008).

Cytotoxicity of Pyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives

Research involving 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which are structurally related to the compound , has been conducted to assess their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells. These studies help in understanding the potential of these compounds in cancer therapy (Hassan, Hafez, & Osman, 2014).

Solid-Phase Synthesis Applications

The compound and its analogs can be used in solid-phase synthesis, offering a method for synthesizing C-terminal peptide amides under mild conditions. This application is crucial in peptide and protein research, facilitating the creation of complex molecules for therapeutic purposes (Albericio & Bárány, 2009).

Molecular and Electronic Analysis

Studies have also been conducted on the molecular, electronic, and nonlinear optical properties of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones. Such research is instrumental in the development of materials with specific optical properties for use in electronics and photonics (Beytur & Avinca, 2021).